[2-(4-Methyl-piperidin-1-yl)-2-oxo-ethylsulfanyl]-acetic acid
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Description
[2-(4-Methyl-piperidin-1-yl)-2-oxo-ethylsulfanyl]-acetic acid is a useful research compound. Its molecular formula is C10H17NO3S and its molecular weight is 231.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >34.7 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Anticarcinogenicity and Toxicity
Organotin(IV) complexes, which include compounds with acetic acid moieties, have been highlighted for their anticarcinogenicity and toxicity. The cytotoxic activity of these complexes is primarily influenced by the coordination positions at Sn and the stability of ligand–Sn bonds. The lipophilicity of the organotin moiety is critical for the antitumor activity and cytotoxicity of these complexes. It is noteworthy that the major role in biological activity is attributed to the alkyl/aryl groups attached to the tin atom, while ligands play a secondary role (Ali, Shahzadi, & Imtiaz-ud-Din, 2018).
Cell Death Induction in Yeasts
Acetic acid has been recognized as a critical molecule in the yeast research field, especially for its role in the induction of cell death. Studies have delved into the molecular events involved in acetic acid-induced cell death, revealing a complex cascade of events that lead to cellular and structural alterations. These findings have significant implications for biotechnology and biomedicine, highlighting modulable targets for improving biomedical strategies and developing more robust yeast strains for industrial applications (Chaves et al., 2021).
Chemical Communication in Honeybees
The complex social organization of honeybees is mediated through pheromones, with components such as acetic acid derivatives playing a role in this chemical communication. These compounds are involved in various behaviors and physiological processes, such as attracting worker bees to the queen, inhibiting ovary development of worker bees, and modulating the feeding behavior of worker bees (Trhlin & Rajchard, 2018).
Properties
IUPAC Name |
2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanylacetic acid |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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InChI |
InChI=1S/C10H17NO3S/c1-8-2-4-11(5-3-8)9(12)6-15-7-10(13)14/h8H,2-7H2,1H3,(H,13,14) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYMSAOVFQJDATH-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)CSCC(=O)O |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO3S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60356358 |
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Record name | {[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60356358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.31 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>34.7 [ug/mL] (The mean of the results at pH 7.4) |
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Record name | SID24801495 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
436087-11-5 |
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Record name | {[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60356358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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